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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B10800343 Get Quote

Application Notes and Protocols for TMC647055
Choline Salt
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and recommended concentrations for the

use of TMC647055 Choline Salt, a potent and selective non-nucleoside inhibitor of the

Hepatitis C Virus (HCV) NS5B polymerase.

Mechanism of Action
TMC647055 is a selective, cell-permeating inhibitor of the HCV NS5B RNA-dependent RNA

polymerase, a key enzyme in the viral replication cycle. By binding to an allosteric site on the

NS5B polymerase, TMC647055 prevents the conformational changes required for RNA

synthesis, thereby inhibiting viral replication.

Below is a diagram illustrating the HCV replication cycle and the inhibitory action of

TMC647055.
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Caption: HCV Replication Cycle and TMC647055 Inhibition.

Quantitative Data Summary
The following tables summarize the in vitro efficacy of TMC647055 Choline Salt in various

assays.

Table 1: In Vitro Enzymatic and Cellular Anti-HCV Activity of TMC647055
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Assay Type
HCV
Genotype

Cell
Line/Syste
m

Potency
Metric

Value (nM) Reference

NS5B

Polymerase

Inhibition

1b
Biochemical

Assay
IC50 34 [1]

HCV

Replicon
1b Huh7-Luc

EC50

(Luciferase)
77 [1]

HCV

Replicon
1b Huh7-Luc

EC50 (qRT-

PCR)
139 [1]

HCV

Replicon
1b

Huh7-SG-

Con1b

EC50 (RT-

PCR)
74 [2]

HCV

Replicon
1a Huh7-SG-1a

EC50 (RT-

PCR)
166 [2]

Colony

Formation

Assay

1b
Huh7-Luc

Replicon
-

750 (reduced

30 colonies)
[1]

HCV

Replicon

RNA

Reduction

- - -
1.5 µM and

3.75 µM
[1]

Table 2: In Vivo Pharmacokinetic Profile of TMC647055 in Rats
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Administration
Route

Dose (mg/kg)
Key
Pharmacokinetic
Parameters

Reference

Intravenous (iv) 2

Moderate plasma

clearance, low volume

of distribution

[3]

Oral (po) 10

High oral

bioavailability, high

systemic exposure

[3]

Experimental Protocols
Preparation of TMC647055 Choline Salt Stock Solution
For in vitro experiments, TMC647055 Choline Salt can be prepared as a stock solution in a

suitable solvent such as dimethyl sulfoxide (DMSO).

Materials:

TMC647055 Choline Salt powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Procedure:

Aseptically weigh the desired amount of TMC647055 Choline Salt powder.

Dissolve the powder in DMSO to create a high-concentration stock solution (e.g., 10 mM or

20 mM).

Vortex briefly until the salt is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.
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Store the stock solution at -20°C or -80°C for long-term storage.

Protocol 1: HCV NS5B RNA-Dependent RNA Polymerase
(RdRp) Inhibition Assay
This protocol describes a biochemical assay to determine the 50% inhibitory concentration

(IC50) of TMC647055 against HCV NS5B polymerase.
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Start

Prepare Reagents:
- NS5B Enzyme

- RNA template/primer
- NTPs (with labeled UTP)

- TMC647055 dilutions

Set up reaction in 96-well plate:
- Add buffer, DTT, MgCl2

- Add NS5B enzyme
- Add TMC647055 or DMSO control

Pre-incubate at 30°C for 30 min

Initiate reaction by adding
RNA template/primer and NTPs

Incubate at 30°C for 2 hours

Stop reaction with EDTA

Transfer to streptavidin-coated plates
to capture biotinylated RNA

Wash plates to remove unincorporated NTPs

Add scintillation fluid and measure
incorporation of labeled UTP

Calculate % inhibition and determine IC50

End

 

Start

Seed Huh-7 replicon cells
in a 96-well plate

Incubate for 24 hours

Prepare serial dilutions of
TMC647055 in culture medium

Add TMC647055 dilutions or
vehicle control to the cells

Incubate for 72 hours

Measure readout:
- Luciferase activity

- qRT-PCR for HCV RNA
- Cell viability (e.g., MTT assay)

Calculate % inhibition and
determine EC50 and CC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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